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Compound of Interest

Compound Name: Agl 2043

Cat. No.: B1665071

This technical guide provides a summary of the available chemical and structural information
for the molecule designated as Agl 2043, with the chemical formula C15H12N4S. The
information presented is based on publicly accessible chemical databases. It is important to
note that, at present, there is a lack of published scientific literature regarding the biological
activity, mechanism of action, and experimental protocols for this specific compound.

Molecular Identity and Chemical Properties

Agl 2043 is chemically identified as 1,2-dimethyl-6-thiophen-2-ylimidazo[4,5-g]quinoxaline[1]. It
is a heterocyclic compound containing imidazole, quinoxaline, and thiophene ring systems. A
summary of its key chemical properties is provided in the table below.
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Property Value Source

Molecular Formula C15H12N4S [L1121[31[4115]

1,2-dimethyl-6-thiophen-2-
IUPAC Name o ) ) [1]
ylimidazo[4,5-g]quinoxaline

Molecular Weight 280.35 g/mol [31[4]
Exact Mass 280.0783 Da [5]
CAS Number 226717-28-8 [1]12113]
InChiKey ZGDACLBJJXLKJY- (4]

UHFFFAOYSA-N

Cclnc2cc3c(cc2nlC)nec(-
SMILES [4]
c4cces4)n3

Molecular Structure

The two-dimensional chemical structure of Agl 2043 is depicted below. The structure consists
of a central imidazo[4,5-g]quinoxaline core with methyl substitutions on the imidazole ring and
a thiophene group attached to the quinoxaline ring.

Caption: 2D chemical structure of Agl 2043 (C15H12N4S).

Biological Activity and Experimental Data

A comprehensive search of scientific literature and chemical databases did not yield any
specific information regarding the biological activity, mechanism of action, or therapeutic
potential of Agl 2043. The search results for "Agl 2043" primarily provide chemical identifiers
and properties. Other results referring to "AgL" or "Alagebrium” are distinct molecules and not
relevant to C15H12N4S[6][7].

Consequently, this guide cannot provide the following as requested:

» Signaling Pathways: No information was found on the biological pathways modulated by Agl
2043.
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o Experimental Workflows: There are no published experimental protocols detailing the
synthesis, purification, or biological evaluation of Agl 2043.

e Quantitative Data: No quantitative data from biological assays or clinical trials are available.

This document will be updated if and when new research on Agl 2043 becomes publicly
available. Researchers and drug development professionals interested in this molecule may
need to conduct initial exploratory studies to determine its biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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